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Compound of Interest

Compound Name: 3,5-Heptanedione

Cat. No.: B1630319 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, synthesis, and

potential biological activities of 3,5-Heptanedione (CAS 7424-54-6), a versatile β-diketone with

applications in chemical synthesis and potential for drug development.

Core Physicochemical and Spectroscopic
Properties
3,5-Heptanedione, also known as dipropionylmethane, is a colorless to pale yellow liquid.[1]

Its fundamental properties are summarized in the tables below, providing a ready reference for

laboratory and research applications.

Physicochemical Properties
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Property Value Reference(s)

CAS Number 7424-54-6 [2][3]

Molecular Formula C₇H₁₂O₂ [2][3]

Molecular Weight 128.17 g/mol [1][2]

Appearance Clear colorless to yellow liquid [1][4]

Boiling Point 175-177 °C at 754 mmHg [5]

Melting Point 26.25 °C (estimate) [1]

Density 0.946 g/mL at 25 °C [5]

Refractive Index (n20/D) 1.456 [5]

Flash Point 57.2 °C (135.0 °F) - closed cup [5]

Solubility
Soluble in organic solvents;

limited solubility in water.
[4]

pKa 9.63 ± 0.10 (Predicted) [4]

Spectroscopic Data Summary
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Spectrum Type
Key Features and
Observations

Reference(s)

¹H NMR

Exhibits signals corresponding

to both keto and enol

tautomers. The presence of

keto-enol tautomerism is a key

characteristic of β-diketones

and can be studied by NMR.[6]

[7]

[8][9]

¹³C NMR

Spectral data is available and

can be used to confirm the

carbon framework of the

molecule.

[10][11]

Infrared (IR)

The IR spectrum shows

characteristic peaks for the

carbonyl groups (C=O) and C-

H bonds.

[10]

Mass Spectrometry (MS)

The mass spectrum confirms

the molecular weight of the

compound.

[2][10]

Synthesis of 3,5-Heptanedione
A common method for the synthesis of 3,5-Heptanedione is the Claisen condensation reaction

between an ester and a ketone. A detailed experimental protocol based on literature

procedures is provided below.[12]

Experimental Protocol: Synthesis via Claisen
Condensation
Materials:

Ethyl propionate
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2-Butanone (Methyl ethyl ketone)

Sodium hydride (NaH) as a 60% dispersion in mineral oil

Anhydrous benzene

Ethanol

Dilute hydrochloric acid

Copper (II) chloride

Dichloromethane

Anhydrous sodium sulfate

Procedure:

Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a reflux

condenser, a dropping funnel, and a nitrogen inlet, suspend sodium hydride (60 g of 50%

dispersion) in anhydrous benzene (200 mL).

Initiation: Heat the mixture to reflux with stirring for 30 minutes. After cooling to 60°C, slowly

add a small amount of ethanol (2 mL) dropwise to initiate the reaction.

Condensation: Continue the reaction for 2 hours after the ethanol addition. Subsequently,

add a mixture of ethyl propionate (2.5 mol) and 2-butanone (1.0 mol) slowly dropwise to the

reaction flask.

Work-up: After the addition is complete, cool the reaction to room temperature. Under a

nitrogen atmosphere, carefully add water (200 mL) dropwise. Adjust the pH to 7.0 with dilute

hydrochloric acid.

Extraction and Purification:

Separate the organic layer.
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Add acetic acid (50 mL) to the organic layer and recover the solvent by distillation under

reduced pressure to obtain crude 3,5-heptanedione.

Dissolve the crude product in ethanol (200 mL) and add a solution of copper (II) chloride

(55 g) in water (300 g) to form the copper chelate of 3,5-heptanedione.

Collect the blue chelate by filtration.

Dissolve the chelate in a 20% sulfuric acid solution (1000 mL) and extract with

dichloromethane (3 x 500 mL).

Combine the organic layers, dry with anhydrous sodium sulfate, and remove the solvent

by distillation under reduced pressure to yield purified 3,5-heptanedione.

Synthesis and Purification Workflow
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Synthesis and Purification of 3,5-Heptanedione

Synthesis

Work-up

Purification

Suspend NaH in Anhydrous Benzene

Heat to Reflux

Add Ethanol at 60°C

Add Ethyl Propionate and 2-Butanone

Quench with Water

Neutralize with HCl

Separate Organic Layer

Isolate Crude Product

Form Copper Chelate

Filter Chelate

Dissolve Chelate in Acid

Extract with Dichloromethane

Dry Organic Layer

Isolate Pure 3,5-Heptanedione
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Caption: Workflow for the synthesis and purification of 3,5-Heptanedione.
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Biological Activity and Potential Applications
β-Diketones, including 3,5-heptanedione, are a class of compounds with diverse biological

activities, making them interesting scaffolds for drug development.[13] Their biological effects

are often linked to their ability to exist in a keto-enol tautomeric equilibrium and their capacity to

chelate metal ions.[14][15]

While specific signaling pathways for 3,5-heptanedione are not extensively documented, the

broader class of β-dicarbonyl compounds has shown potential in several therapeutic areas.

Antimicrobial Activity
3,5-Heptanedione has been studied for its potential antimicrobial properties.[4] The general

mechanisms by which related compounds, such as flavonoids and other polyphenols, exert

their antimicrobial effects are thought to involve:

Disruption of the Cell Membrane: Lipophilic compounds can intercalate into the bacterial cell

membrane, leading to increased permeability, leakage of intracellular components, and

ultimately cell death.[16]

Inhibition of Nucleic Acid Synthesis: Some compounds can interfere with bacterial DNA

replication and transcription by inhibiting enzymes like DNA gyrase.[17]

Inhibition of Cellular Enzymes: Essential enzymes involved in metabolic pathways can be

inhibited, disrupting cellular function.[18]

General Mechanism of Antimicrobial Action
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General Antimicrobial Mechanisms of β-Dicarbonyl Compounds

Mechanisms of Action

β-Dicarbonyl Compound
(e.g., 3,5-Heptanedione)

Bacterial Cell

Cell Membrane Disruption Inhibition of DNA Gyrase Inhibition of Metabolic Enzymes

Bacterial Cell Death

Click to download full resolution via product page

Caption: Potential antimicrobial mechanisms of β-dicarbonyl compounds.

Experimental Protocol: General Antimicrobial
Susceptibility Testing (Broth Microdilution)
This protocol provides a general method for assessing the antimicrobial activity of a compound

like 3,5-heptanedione.

Materials:

3,5-Heptanedione

Bacterial strains (e.g., Escherichia coli, Staphylococcus aureus)

Appropriate broth medium (e.g., Mueller-Hinton Broth)
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Sterile 96-well microtiter plates

Spectrophotometer

Procedure:

Preparation of Inoculum: Grow bacterial cultures overnight in the appropriate broth. Dilute

the culture to achieve a standardized concentration (e.g., 5 x 10⁵ CFU/mL).

Preparation of Compound Dilutions: Prepare a stock solution of 3,5-heptanedione in a

suitable solvent (e.g., DMSO). Perform serial dilutions in the broth medium in the 96-well

plate to obtain a range of concentrations.

Inoculation: Add the standardized bacterial inoculum to each well containing the compound

dilutions. Include positive (inoculum only) and negative (broth only) controls.

Incubation: Incubate the plate at the optimal temperature for the bacterial strain (e.g., 37°C)

for 18-24 hours.

Determination of Minimum Inhibitory Concentration (MIC): The MIC is the lowest

concentration of the compound that visibly inhibits bacterial growth. This can be determined

by visual inspection or by measuring the optical density at 600 nm.

Antimicrobial Activity Assessment Workflow
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Workflow for Antimicrobial Susceptibility Testing

Prepare Bacterial Inoculum

Inoculate Microtiter Plate

Prepare Serial Dilutions of 3,5-Heptanedione

Incubate Plate

Determine Minimum Inhibitory Concentration (MIC)
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Caption: Workflow for assessing the antimicrobial activity of a compound.

Conclusion
3,5-Heptanedione is a valuable building block in organic synthesis with well-characterized

physicochemical properties. Its β-dicarbonyl moiety imparts interesting chemical reactivity and

the potential for biological activity, particularly as an antimicrobial agent. Further research into

its specific mechanisms of action and efficacy in various biological systems is warranted to fully

explore its potential in drug development and other applications. This guide provides a

foundational resource for researchers and scientists working with this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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